molecular formula C11H13NO B8738712 3-Formyl-2,3,4,5-tetrahydro-1H-3-benzazepine

3-Formyl-2,3,4,5-tetrahydro-1H-3-benzazepine

Cat. No.: B8738712
M. Wt: 175.23 g/mol
InChI Key: VAJSDEJKCNNELG-UHFFFAOYSA-N
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Description

3-Formyl-2,3,4,5-tetrahydro-1H-3-benzazepine is a useful research compound. Its molecular formula is C11H13NO and its molecular weight is 175.23 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H13NO

Molecular Weight

175.23 g/mol

IUPAC Name

1,2,4,5-tetrahydro-3-benzazepine-3-carbaldehyde

InChI

InChI=1S/C11H13NO/c13-9-12-7-5-10-3-1-2-4-11(10)6-8-12/h1-4,9H,5-8H2

InChI Key

VAJSDEJKCNNELG-UHFFFAOYSA-N

Canonical SMILES

C1CN(CCC2=CC=CC=C21)C=O

Origin of Product

United States

Synthesis routes and methods I

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Synthesis routes and methods II

Procedure details

Acetic anhydride (40 ml) was added dropwise to formic acid (80 ml) at room temperature and after the mixture was stirred for 30 minutes, a solution of 2,3,4,5-tetrahydro-1H-3-benzazepine (30 g),in ethyl acetate (80 ml) was added dropwise at room temperature. The mixture was then stirred for 30 minutes, after which it was diluted with ice-water and extracted with ethyl acetate. The extract was washed successively with water, aqueous solution of sodium hydroxide (NaOH/H2O), and saturated NaCl/H2O and dried over MgSO4. The solvent was then distilled off under reduced pressure and the residue was purified by silica gel column chromatography (eluent: ethyl acetate) and recrystallized from-n-hexane to provide the title compound (29 g) as colorless crystals melting at 65-66° C.
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